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Compound of Interest

Compound Name: R-82150

Cat. No.: B1678730 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and step-by-step procedures for the

safe disposal of R-82150, an antiviral drug used for research purposes. Adherence to these

guidelines is crucial to ensure the safety of laboratory personnel and the surrounding

community, while maintaining compliance with regulatory standards.

R-82150, identified by CAS number 126320-77-2 and chemical formula C16H21N3S, is a

member of the tetrahydroimidazo[4,5,1-jk]-[1][2]-benzodiazepin-2(1H)-thione family.[1] As a

research chemical, its toxicological properties have not been thoroughly investigated,

necessitating cautious handling and disposal as hazardous waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, gloves, and a lab coat. All handling of R-
82150 should be conducted in a well-ventilated area or a chemical fume hood to avoid

inhalation of any dust or aerosols. In case of accidental contact, flush the affected area with

copious amounts of water for at least 15 minutes and seek medical attention.

Step-by-Step Disposal Procedures
The disposal of R-82150 must be managed in accordance with federal, state, and local

regulations for hazardous waste. The recommended method for the disposal of unused or
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waste R-82150 is incineration by a licensed environmental management vendor.

Consult Your Institutional EHS Office: Before proceeding, contact your institution's

Environmental Health and Safety (EHS) department. They will provide specific guidance and

protocols that are in compliance with your local regulations and institutional policies.

Waste Segregation: Do not mix R-82150 waste with other waste streams. It should be

collected in a designated, properly labeled hazardous waste container. The container must

be made of a material compatible with the chemical and have a secure lid.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name "R-82150," its CAS number "126320-77-2," and the approximate quantity

of waste.

Storage: Store the sealed hazardous waste container in a designated satellite accumulation

area within the laboratory. This area should be secure, well-ventilated, and away from

incompatible materials.

Arrange for Pickup: Once the container is full, or in accordance with your institution's

guidelines for waste accumulation timelines, arrange for a hazardous waste pickup through

your EHS office. They will coordinate with a certified hazardous waste disposal company for

transportation and incineration.

Under no circumstances should R-82150 be disposed of down the drain or in the regular trash.

Experimental Workflow for Chemical Waste
Disposal
The following diagram illustrates the general workflow for the safe disposal of a research

chemical like R-82150 in a laboratory setting.
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Laboratory Operations

EHS Coordination

Final Disposal

Handle R-82150 with appropriate PPE in a ventilated area

Generate R-82150 waste (unused compound, contaminated materials)

Segregate waste into a designated, compatible container

Label container with 'Hazardous Waste', chemical name, and CAS number

Store sealed container in a Satellite Accumulation Area

Consult Institutional Environmental Health & Safety (EHS)

Arrange for hazardous waste pickup through EHS

Transport by licensed hazardous waste vendor

Incineration at a certified facility

Click to download full resolution via product page

General workflow for the disposal of R-82150.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1678730?utm_src=pdf-body-img
https://www.benchchem.com/product/b1678730?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1678730?utm_src=pdf-custom-synthesis
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://iwaste.epa.gov/rpts/eng_guidelinessafedisposal.pdf
https://www.benchchem.com/product/b1678730#r-82150-proper-disposal-procedures
https://www.benchchem.com/product/b1678730#r-82150-proper-disposal-procedures
https://www.benchchem.com/product/b1678730#r-82150-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678730?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

